![molecular formula C11H11FO2 B1520332 3-(4-Fluorophenyl)cyclobutane-1-carboxylic acid CAS No. 1235439-86-7](/img/structure/B1520332.png)
3-(4-Fluorophenyl)cyclobutane-1-carboxylic acid
Overview
Description
3-(4-Fluorophenyl)cyclobutane-1-carboxylic acid is a chemical compound that belongs to the class of cyclobutane carboxylic acids. It has a molecular weight of 194.21 . The compound is a powder at room temperature .
Molecular Structure Analysis
The IUPAC name for this compound is 3-(4-fluorophenyl)cyclobutanecarboxylic acid . The InChI code is 1S/C11H11FO2/c12-10-3-1-7(2-4-10)8-5-9(6-8)11(13)14/h1-4,8-9H,5-6H2,(H,13,14) .Physical And Chemical Properties Analysis
This compound is a powder at room temperature . It has a melting point of 81-84 degrees Celsius .Scientific Research Applications
Structural Analysis
3-(4-Fluorophenyl)cyclobutane-1-carboxylic acid has been structurally characterized using X-ray diffraction methods. This compound, along with its cis-2-phenylcyclobutanecarboxylic acid counterpart, demonstrates significant molecular features like puckered cyclobutane rings and distinct dihedral angles, contributing to the understanding of its chemical behavior and potential applications in synthesis (Reisner et al., 1983).
Medical Imaging and Tumor Detection
The compound has been explored for its potential in medical imaging, particularly in positron emission tomography (PET). The synthesis of fluorine-18 labeled 1-amino-3-fluorocyclobutane-1-carboxylic acid (FACBC) and its analogs shows significant promise in tumor avidity, making it a potential PET tracer for tumor delineation (Shoup & Goodman, 1999); (Martarello et al., 2002).
Enhancing Peptide Structure Studies
This compound has been used in the synthesis of a monofluoro-substituted aromatic amino acid to serve as a conformationally restricted label for solid-state 19F NMR distance measurements in membrane-bound peptides. This has implications in enhancing the understanding of peptide structures and interactions (Tkachenko et al., 2014).
Cancer Therapy Research
It also plays a role in cancer therapy research, particularly in the development of carboplatin derivatives. The introduction of fluoro, chloro, bromo, and hydroxy substituents into the cyclobutane ring of carboplatin derivatives, including those involving this compound, has shown superior antitumor activity compared to the parent compound (Bernhardt et al., 2004).
Safety and Hazards
properties
IUPAC Name |
3-(4-fluorophenyl)cyclobutane-1-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11FO2/c12-10-3-1-7(2-4-10)8-5-9(6-8)11(13)14/h1-4,8-9H,5-6H2,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FEVYXDFIUWVWRC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC1C(=O)O)C2=CC=C(C=C2)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11FO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1235439-86-7 | |
Record name | 3-(4-fluorophenyl)cyclobutane-1-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.